Cas no 14569-42-7 (9,10-Anthracenedione,1,4-dihydroxy-6-methyl-)

14569-42-7 structure
Product name:9,10-Anthracenedione,1,4-dihydroxy-6-methyl-
9,10-Anthracenedione,1,4-dihydroxy-6-methyl- Chemical and Physical Properties
Names and Identifiers
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- 9,10-Anthracenedione,1,4-dihydroxy-6-methyl-
- 1,4-dihydroxy-6-methylanthracene-9,10-dione
- 6-Methylquinizarin
- Anthraquinone,1,4-dihydroxy-6-methyl- (8CI)
- 14569-42-7
- JKVKLDWULQJCIS-UHFFFAOYSA-N
- 6-methyl-1,4-dihydroxyanthraquinone
- SCHEMBL375798
- CHEMBL5201429
- DTXSID80932673
- Anthraquinone, 1,4-dihydroxy-6-methyl-
- 6-methyl-quinizarin
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- Inchi: InChI=1S/C15H10O4/c1-7-2-3-8-9(6-7)15(19)13-11(17)5-4-10(16)12(13)14(8)18/h2-6,16-17H,1H3
- InChI Key: JKVKLDWULQJCIS-UHFFFAOYSA-N
- SMILES: CC1C=CC2C(C3=C(O)C=CC(O)=C3C(=O)C=2C=1)=O
Computed Properties
- Exact Mass: 254.0579
- Monoisotopic Mass: 254.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.6Ų
- XLogP3: 3.6
Experimental Properties
- PSA: 74.6
9,10-Anthracenedione,1,4-dihydroxy-6-methyl- Related Literature
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1. Water
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Priyanka Tiwari,Manish Yadav,Aiswarjya Bastia,G. C. Pandey,Chandana Rath New J. Chem., 2021,45, 22396-22405
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Soumi Halder,Arka Dey,Basudeb Dutta,Partha Pratim Ray,Shouvik Chattopadhyay New J. Chem., 2020,44, 11622-11630
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Ankita Punetha,Keith D. Green,Atefeh Garzan,Nishad Thamban Chandrika,Melisa J. Willby,Allan H. Pang,Caixia Hou,Selina Y. L. Holbrook,Kyle Krieger,James E. Posey,Tanya Parish,Oleg V. Tsodikov,Sylvie Garneau-Tsodikova RSC Med. Chem., 2021,12, 1894-1909
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Dnyaneshwar Kand,Prashant Sahebrao Mandal,Tanmoy Saha,Pinaki Talukdar RSC Adv., 2014,4, 59579-59586
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